Cas no 2680870-55-5 ({octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine)

• Product Name: {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine
• CAS No: 2680870-55-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5842645
• PubChem ID: 165942657
• Update Time: 2025-10-28

{octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine
• EN300-6871399
• 2680870-55-5

• Inchi： 1S/C9H18N2/c10-7-9-4-1-3-8(9)11-6-2-5-9/h8,11H,1-7,10H2
• InChI Key： MXXIRIZRNAIGQI-UHFFFAOYSA-N
• SMILES： N1CCCC2(CN)CCCC12

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine

{octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine: A Comprehensive Overview

The compound with CAS No. 2680870-55-5, commonly referred to as {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique octahydro-cyclopenta[b]pyridine framework, which contributes to its distinct chemical properties and potential applications. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis, characterization, and functionalization in unprecedented detail.

Octahydro-cyclopenta[b]pyridine derivatives, including {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine, are known for their versatile reactivity and structural diversity. The presence of the cyclopenta[b]pyridine ring system introduces a rigid yet flexible framework that can be further modified to tailor physical and chemical properties. For instance, the methanamine group attached to the 4a-position of the ring enhances the compound's nucleophilic reactivity, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the potential of {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine in drug discovery and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored, with researchers leveraging its unique stereochemistry to construct complex molecular architectures. Additionally, the compound's role as a building block in the development of advanced materials, such as stimuli-responsive polymers and catalytic systems, has been documented in several high-profile journals.

The synthesis of {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine typically involves multi-step processes that combine principles from both classical and modern organic chemistry. Key steps often include ring-forming reactions, such as cycloadditions or cyclizations, followed by functionalization to introduce the methanamine group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

From an analytical standpoint, the characterization of {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, stereochemistry, and conformational flexibility. Recent advancements in computational chemistry have also allowed researchers to model the electronic properties of this compound, further enhancing our understanding of its reactivity and potential uses.

In terms of applications, {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine has shown promise in several emerging areas. For example, its use as a ligand in transition metal catalysis has been explored for its ability to stabilize metal centers and enhance catalytic activity. Furthermore, its role as a precursor in the synthesis of bioactive compounds has positioned it as a key intermediate in pharmaceutical research.

Looking ahead, the continued exploration of {octahydro-1H-cyclopenta[b]pyridin-4a-yl}methanamine is expected to yield further breakthroughs in both fundamental and applied sciences. Its unique combination of structural features and chemical reactivity makes it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science.